N-(3-chlorophenyl)-2-(4-chlorophenyl)-8-methyl-9-oxo-3,9-dihydrothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine-7-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-12-(4-chlorophenyl)-4-methyl-2-oxo-6,10-dithia-1,8,13-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,12-tetraene-5-carboxamide
• InChI: InChI=1S/C22H14Cl2N4O2S2/c1-11-17-20(32-18(11)19(29)25-15-4-2-3-14(24)9-15)26-22-28(21(17)30)27-16(10-31-22)12-5-7-13(23)8-6-12/h2-9H,10H2,1H3,(H,25,29)
• InChI Key: RHIVGKRCPRYEDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N3C(=N2)SCC(=N3)C4=CC=C(C=C4)Cl)C(=O)NC5=CC(=CC=C5)Cl
• Molecular Formula: C22H14Cl2N4O2S2
• Molecular Weight: 501.4 g/mol

Description

N-(3-chlorophenyl)-2-(4-chlorophenyl)-8-methyl-9-oxo-3,9-dihydrothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine-7-carboxamide is a useful research compound. Its molecular formula is C22H14Cl2N4O2S2 and its molecular weight is 501.4. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-2-(4-chlorophenyl)-8-methyl-9-oxo-3,9-dihydrothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-2-(4-chlorophenyl)-8-methyl-9-oxo-3,9-dihydrothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Researchers have developed methods for synthesizing a range of pyrimidine and condensed pyrimidine derivatives, including the specific compound , to study their antimicrobial activities. These compounds have been tested against Gram-positive and Gram-negative bacteria, showcasing their potential as antibacterial agents. The detailed synthesis pathways involve reactions with various reagents to produce dihydropyrimido[1,2-a]pyrimidine derivatives and other related compounds, highlighting the compound's versatility in chemical synthesis and potential applications in developing new antimicrobial agents (Abdelghani et al., 2017).

Heterocyclic Derivatives and Biological Activities

Further research into the synthesis of new pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives has been conducted to explore their structural properties and potential biological activities. These studies involve complex synthesis routes using ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate and various reagents, leading to the creation of compounds with potential antitumor and antimicrobial applications (Ahmed, 2002).

Antitumor Activity

The exploration of 6-oxo-7-amino-5H-pyrido[2,3-b]- and 5H-pyrimido[4,5-b][1,4]thiazines, including derivatives of the compound , has revealed their function as a new type of folic antagonist with antitumor activities. The synthesis involves chlorination and reactions with a variety of amino groups, indicating the compound's potential in cancer research and therapy development (Traven' et al., 1984).